Cas no 1805333-77-0 (5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine)

• Product Name: 5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine
• CAS No: 1805333-77-0
• MF: C₆H₄F₃IN₂
• MW: 288.009043693542
• CID: 4921967
• Update Time: 2025-07-18

5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine

• Inchi： 1S/C6H4F3IN2/c7-4-2(11)1-12-6(10)3(4)5(8)9/h1,5H,11H2
• InChI Key： VRZOSIJTDZGPIX-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine

Introduction to 5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1805333-77-0)

5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine, with the CAS number 1805333-77-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms and an iodine substituent enhances its reactivity, making it particularly useful in cross-coupling reactions and other synthetic transformations.

The compound's molecular structure consists of a pyridine core substituted with an amino group at the 5-position, a difluoromethyl group at the 3-position, a fluoro atom at the 4-position, and an iodine atom at the 2-position. This specific arrangement imparts distinct chemical properties that are highly advantageous for medicinal chemistry applications. The electron-withdrawing nature of the fluorine and difluoromethyl groups, combined with the electron-donating effect of the amino group, creates a balance that facilitates various synthetic pathways.

In recent years, 5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine has garnered attention for its role in developing novel therapeutic agents. Its structural features make it an excellent candidate for generating compounds with potential biological activity. For instance, studies have shown its utility in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The iodine atom serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular frameworks.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its reactivity to develop new scaffolds for drug discovery. The fluoro substituents, in particular, are known to improve metabolic stability and binding affinity in drug candidates. This has led to several preclinical studies exploring its potential in treating neurological disorders and infectious diseases. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drugs to enhance their pharmacokinetic properties.

The synthesis of 5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective halogenation and substitution reactions. The introduction of the amino group is often achieved through reductive amination or nucleophilic substitution techniques. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The compound's role in drug development extends beyond simple intermediates. It serves as a building block for more complex molecules that exhibit target-specific interactions. For example, researchers have used it to create inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. The ability to modify its structure allows chemists to fine-tune its biological activity, making it a cornerstone in rational drug design.

Advances in computational chemistry have further enhanced the utility of 5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine. Molecular modeling studies have provided insights into how its structure influences binding affinity and selectivity. These predictions guide experimental efforts, reducing the time and resources required for hit identification and optimization. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The compound's stability under various conditions is another key consideration in its application. It must remain intact during storage and synthesis while maintaining its reactivity for subsequent transformations. Researchers have investigated different solvents and reaction conditions to maximize its utility while minimizing degradation. These efforts ensure that the compound remains a reliable tool for medicinal chemists.

In conclusion, 5-Amino-3-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1805333-77-0) is a versatile and valuable compound in pharmaceutical research. Its unique structural features enable diverse synthetic applications, making it indispensable for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound will undoubtedly play a pivotal role in future drug discovery efforts.